3-amino-N-(2-methoxyphenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(2-methoxyphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C20H16N4O2S/c1-26-16-5-3-2-4-15(16)23-19(25)18-17(21)13-6-7-14(24-20(13)27-18)12-8-10-22-11-9-12/h2-11H,21H2,1H3,(H,23,25)
• InChI Key: HTGVUKWSZNQMAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N
• Molecular Formula: C20H16N4O2S
• Molecular Weight: 376.4 g/mol
• CAS No.: 496800-98-7

Description

“3-amino-N-(2-methoxyphenyl)-6-(4-pyridinyl)thieno[2,3-b]pyridine-2-carboxamide” is a chemical compound. It is related to a class of compounds known as 1H-pyrrolo[2,3-b]pyridine derivatives.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 8 (CDK8) . CDK8 is a protein kinase that plays a crucial role in cell cycle regulation and is associated with various cellular processes, including transcription, mRNA processing, and DNA repair .

Mode of Action

The compound interacts with its target, CDK8, by inhibiting its activity . This inhibition likely occurs through the compound binding to the ATP-binding pocket of CDK8, preventing ATP from binding and thus blocking the kinase’s ability to phosphorylate its substrates .

Biochemical Pathways

The inhibition of CDK8 affects several biochemical pathways. CDK8 is involved in the regulation of gene expression, and its inhibition can lead to changes in the transcriptional activity of numerous genes . This can have downstream effects on various cellular processes, including cell cycle progression, apoptosis, and DNA repair .

Pharmacokinetics

This suggests that this compound may also have favorable pharmacokinetic properties, including good oral bioavailability .

Result of Action

The inhibition of CDK8 by this compound can lead to a variety of molecular and cellular effects. For instance, it can affect cell cycle progression, potentially leading to cell cycle arrest . Additionally, it can influence the transcription of various genes, which can have wide-ranging effects on cellular function .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, the pH of the environment can affect the compound’s stability and its ability to interact with its target . Additionally, the presence of other molecules, such as ATP or other kinases, can influence the compound’s efficacy .